4-(6-Bromo-2-oxochromen-3-yl)-2-oxochromen-7-yl furan-2-carboxylate

• IUPAC Name: [4-(6-bromo-2-oxochromen-3-yl)-2-oxochromen-7-yl] furan-2-carboxylate
• InChI: InChI=1S/C23H11BrO7/c24-13-3-6-18-12(8-13)9-17(22(26)31-18)16-11-21(25)30-20-10-14(4-5-15(16)20)29-23(27)19-2-1-7-28-19/h1-11H
• InChI Key: ICHHMVPNOLHHDF-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)OC2=CC3=C(C=C2)C(=CC(=O)O3)C4=CC5=C(C=CC(=C5)Br)OC4=O
• Molecular Formula: C23H11BrO7
• Molecular Weight: 479.2 g/mol

Description

4-(6-Bromo-2-oxochromen-3-yl)-2-oxochromen-7-yl furan-2-carboxylate, also known as BOCFC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BOCFC is a heterocyclic compound that belongs to the class of furanocoumarins.

Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis and Derivative Formation

  The compound and its derivatives have been synthesized through various chemical reactions. For instance, methyl 1-bromocycloalkanecarboxylates reacted with zinc and N-cyclohexyl-2-oxo- or 6-bromo-N-cyclohexyl-2-oxochromene-3-carboxamides to form complex chemical structures (Kirillov, Nikiforova, & Baibarodskikh, 2015). Similarly, zinc enolates derived from 1-aryl-2-bromo-2-phenylethanone and 2-bromoindan-1-one have been used to react with alkyl 2-oxochromene-3-carboxylates, showcasing the compound's versatility in forming various chemical structures (Shchepin et al., 2006).

• Structural Analysis and Crystallography

  Detailed structural analysis and determination through methods like X-ray crystallography have been conducted to understand the molecular structure of the compound's derivatives, providing insights into their chemical properties and potential applications (Kirillov, Nikiforova, & Dmitriev, 2015).

Potential Medicinal Applications

• Antiprotozoal Properties

  Some derivatives of the compound have been synthesized and tested for antiprotozoal activities. Compounds like 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine acetate salt have shown promising in vitro and in vivo activities against pathogens like T. b. rhodesiense and P. falciparum, indicating potential medicinal applications (Ismail et al., 2004).

• Antimicrobial Activity

  Novel derivatives of the compound, such as N-(5BROMO-2-(5-PHENYL1,3,4-OXADIAZOL-2-YL)NAPHTHA[2,1-B]FURAN-1-YL)ACETAMIDE, have been synthesized and exhibited notable antimicrobial activities, suggesting their potential use in combating bacterial and fungal infections (Nagarsha et al., 2023).